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Compound of Interest

Compound Name: 2,3,6-Trifluorophenylacetic acid

Cat. No.: B057496

An In-depth Technical Guide to the Safety and Handling of 2,3,6-Trifluorophenylacetic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2,3,6-
Trifluorophenylacetic acid (CAS No. 114152-23-7), a compound utilized in various analytical
and synthetic applications, including the synthesis of pharmaceuticals and agrochemicals.[1]
Adherence to proper safety protocols is critical when handling this chemical to mitigate
potential health risks in laboratory and drug development settings.

Hazard Identification and Classification

2,3,6-Trifluorophenylacetic acid is classified as a hazardous substance. The primary hazards
are skin irritation, serious eye irritation, and potential irritation to the respiratory system.

GHS Hazard Statements:

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Signal Word: Warning

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b057496?utm_src=pdf-interest
https://www.benchchem.com/product/b057496?utm_src=pdf-body
https://www.benchchem.com/product/b057496?utm_src=pdf-body
https://www.benchchem.com/product/b057496?utm_src=pdf-body
https://www.hpc-standards.com/productgroups/trifluorophenylacetic+acid__1027/
https://www.benchchem.com/product/b057496?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Hazard Classifications:

e Skin Irritation (Category 2)

o Eye Irritation (Category 2)

» Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory system

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,3,6-Trifluorophenylacetic acid is
provided in the table below.

Property Value Reference
Molecular Formula CsHsF30:2 [2]
Molecular Weight 190.12 g/mol [2]
Appearance Solid

Melting Point 111-114 °C [3]

Boiling Point No data available [3]

Flash Point Not applicable

Density No data available [3]

CAS Number 114152-23-7

Toxicological Information

While specific acute toxicity data for 2,3,6-Trifluorophenylacetic acid is not readily available,
its hazard classification indicates significant irritant properties.[4] Understanding the potential
for human toxicity is crucial for assessing health impacts and exposure risks.[1] The compound
is known to affect the respiratory system.
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Toxicity Endpoint Data Reference
Acute Toxicity No information available [4]
Target Organs Respiratory system

Safe Handling and Storage Protocols

Proper handling and storage procedures are essential to ensure laboratory safety.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is recommended:

PPE Type Specification Reference
Safety goggles with side-

Eye/Face Protection ) ¥ 9098 [2]
shields

) ] Protective gloves, Protective
Skin Protection _ [4]
clothing

Dust mask type N95 (US) or

Respiratory Protection )
equivalent

Handling Procedures

» Avoid contact with skin, eyes, and clothing.[4]
e Do not breathe dust.
¢ Use only in a well-ventilated area.

e Wash hands thoroughly after handling.

Storage Conditions

o Keep container tightly closed.

e Store in a dry, cool, and well-ventilated place.
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o Storage Class: 11 - Combustible Solids

Experimental Workflows and Safety Procedures
Safe Handling Workflow

The following diagram outlines the general workflow for safely handling 2,3,6-
Trifluorophenylacetic acid in a laboratory setting.
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Preparation

Conduct Risk Assessment

A4

Review Safety Data Sheet (SDS)

A4

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Handling
4

Weigh/Handle in a
Ventilated Enclosure (Fume Hood)

A4

Avoid Dust Generation

Post-Handling
4

Decontaminate Work Area

Properly Label and Store Compound

Dispose of Waste According
to Regulations

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page
Safe Handling Workflow for 2,3,6-Trifluorophenylacetic acid.

First Aid Procedures
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In the event of exposure, immediate first aid is crucial. The following diagram outlines the

appropriate first aid measures.

Exposure Event

Exposure Occurs

Jes

Inhalation ngestion

Eye Contact:
Rinse with plenty of water for at least 15 minutes.
Seek immediate medical attention.

First Afd Response by Exposure Route

Skin Contact:

Remove contaminated clothing.
Seek medical attention

Wash off immediately with plenty of water for at least 15 minutes.

Inhalation:
Move to fresh air.

If not breathing, give artificial respiration.

Seek medical attention.

Ingestion:
Do NOT induce vomiting.
Never give anything by mouth to an unconscious person

Seek immediate medical attention.

Medical Attention

Provide SDS to
Medical Personnel

Click to download full resolution via product page

First Aid Procedures for Exposure to 2,3,6-Trifluorophenylacetic acid.
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Accidental Release Measures

In case of a spill, follow these procedures:

e Personal Precautions: Use personal protective equipment.[2] Ensure adequate ventilation.
Avoid dust formation.

o Environmental Precautions: Should not be released into the environment.

» Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for
disposal.[3] Avoid generating dust.

Disposal Considerations

Dispose of this material and its container in accordance with local, regional, national, and
international regulations. Do not empty into drains.

Conclusion

2,3,6-Trifluorophenylacetic acid is a valuable compound in research and development, but it
requires careful handling due to its irritant properties. By adhering to the safety protocols
outlined in this guide, including the use of appropriate personal protective equipment, proper
handling techniques, and emergency preparedness, researchers can minimize risks and
ensure a safe laboratory environment. It is imperative to consult the full Safety Data Sheet
(SDS) before use and to conduct a thorough risk assessment for any specific experimental
protocol involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Trifluorophenylacetic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057496#safety-and-handling-precautions-for-2-3-6-
trifluorophenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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